![molecular formula C14H11NO4 B1300809 4-(4-Nitrobenzyloxy)benzaldehyde CAS No. 67565-48-4](/img/structure/B1300809.png)
4-(4-Nitrobenzyloxy)benzaldehyde
Overview
Description
4-(4-Nitrobenzyloxy)benzaldehyde, also known as 4-nitrobenzyloxybenzaldehyde, is an organic compound belonging to the class of aromatic aldehydes. It is an important intermediate in the synthesis of a variety of organic compounds, such as pharmaceuticals, agrochemicals, and other fine chemicals. It is also used in the synthesis of several dyes and pigments, as well as in the production of perfumes and fragrances. In
Scientific Research Applications
Regioselective Protection
- Regioselective Protection of Hydroxyl Groups : Plourde and Spaetzel (2002) demonstrated the regioselective protection of the 4-hydroxyl group of 3,4-dihydroxy-benzaldehyde using various protecting groups, including o-nitrobenzyl, highlighting its potential use in organic synthesis (Plourde & Spaetzel, 2002).
Spectroscopic and Crystallographic Studies
- Spectroscopic and Crystallographic Characterizations : Hayvalı et al. (2010) investigated the synthesis of 4-nitrobenzyloxy derivatives from ortho-substituted benzaldehydes. This study provided insights into the structure and properties of these compounds, useful for material sciences and chemical engineering (Hayvalı et al., 2010).
Photocatalytic Oxidation
- Selective Photocatalytic Oxidation : Higashimoto et al. (2009) explored the photocatalytic oxidation of benzyl alcohol derivatives, including 4-nitrobenzyl alcohol, into corresponding aldehydes. This study has implications for the development of green chemistry processes (Higashimoto et al., 2009).
Catalysis
- Catalysis in Organic Synthesis : Perozo-Rondón et al. (2006) demonstrated the use of substituted benzaldehydes, including 3-nitrobenzaldehyde, in the preparation of dihydropyridines. These compounds have practical applications as pharmaceuticals, indicating the role of 4-nitrobenzyloxy derivatives in medicinal chemistry (Perozo-Rondón et al., 2006).
Oxidation Reactions
- Selective Oxidation Reactions : Marotta et al. (2013) studied the photocatalytic oxidation of hydroxybenzyl alcohols into aldehydes. Their research showed how substituents like the nitro group can affect the selectivity of the oxidation process, which is significant for industrial applications (Marotta et al., 2013).
Protection of Hydroxyl Functions
- Protection of Hydroxyl Functions : Kukase et al. (1990) described the versatile use of the 4-nitrobenzyl group for protecting hydroxyl functions, highlighting its importance in synthetic chemistry (Kukase et al., 1990).
Solid-Phase Organic Synthesis
- Linkers for Solid Phase Organic Synthesis : Swayze (1997) investigated electron-rich benzaldehyde derivatives as linkers for solid-phase organic synthesis. This research has implications for the development of new pharmaceuticals and complex organic molecules (Swayze, 1997).
Safety and Hazards
Properties
IUPAC Name |
4-[(4-nitrophenyl)methoxy]benzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO4/c16-9-11-3-7-14(8-4-11)19-10-12-1-5-13(6-2-12)15(17)18/h1-9H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIYUFYPNHRLRON-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1COC2=CC=C(C=C2)C=O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40352853 | |
Record name | 4-(4-nitrobenzyloxy)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40352853 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
67565-48-4 | |
Record name | 4-(4-nitrobenzyloxy)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40352853 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(4-Nitrobenzyloxy)benzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the spatial arrangement of the vanillin and nitrobenzene groups in 4-(4-Nitrobenzyloxy)benzaldehyde?
A1: The vanillin group in this compound is nearly coplanar with the benzene ring of the nitrobenzene group, forming a dihedral angle of 4.95° between them []. This near-planar conformation suggests potential for electronic interactions between the two aromatic systems.
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